Cas no 51660-44-7 (2-propylpentanoic anhydride)

• Product Name: 2-propylpentanoic anhydride
• CAS No: 51660-44-7
• MF: C₁₆H₃₀O₃
• MW: 270.407605648041
• CID: 935678
• PubChem ID: 10923624
• Update Time: 2025-06-12

2-propylpentanoic anhydride Chemical and Physical Properties

Names and Identifiers

• 2-propylpentanoic anhydride
• 2-propylpentanoyl 2-propylpentanoate
• Dipropylacetic anhydride
• DTXSID30448532
• GYIUDLLQLVWKPP-UHFFFAOYSA-N
• SCHEMBL358441
• valproylvalproate
• 2-propylpentanoyl2-propylpentanoate
• DB-251646
• dipropyl acetic acid anhydride
• AKOS025396812
• valproic anhydride
• Valproic acid anhydride
• 51660-44-7

• MDL： MFCD08436105
• Inchi： 1S/C16H30O3/c1-5-9-13(10-6-2)15(17)19-16(18)14(11-7-3)12-8-4/h13-14H,5-12H2,1-4H3
• InChI Key： GYIUDLLQLVWKPP-UHFFFAOYSA-N
• SMILES： O(C(C(CCC)CCC)=O)C(C(CCC)CCC)=O

Computed Properties

• Exact Mass: 270.21900
• Monoisotopic Mass: 270.21949481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 12
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37000
• LogP: 4.48900

Additional information on 2-propylpentanoic anhydride

Recent Advances in the Study of 2-Propylpentanoic Anhydride (CAS: 51660-44-7) in Chemical Biology and Pharmaceutical Research

2-Propylpentanoic anhydride (CAS: 51660-44-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug synthesis and modification. This compound, known for its role as an acylating agent, has been utilized in the derivatization of various bioactive molecules, enhancing their pharmacokinetic properties. Recent studies have explored its potential in prodrug design, where its ability to improve drug solubility and bioavailability has been particularly noteworthy. The compound's unique chemical structure allows for selective acylation, making it a valuable tool in medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of 2-propylpentanoic anhydride in the synthesis of novel anti-inflammatory agents. The study demonstrated that acylation of primary amine groups in lead compounds with 2-propylpentanoic anhydride resulted in derivatives with improved metabolic stability and reduced toxicity. The researchers employed nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) to characterize the synthesized compounds, confirming the successful incorporation of the 2-propylpentanoic moiety. These findings highlight the compound's potential in optimizing drug candidates for clinical development.

Another recent application of 2-propylpentanoic anhydride was reported in the field of peptide chemistry. A 2024 study in Bioorganic & Medicinal Chemistry Letters detailed its use in the protection of amino acid side chains during solid-phase peptide synthesis (SPPS). The anhydride's selective reactivity enabled efficient protection of lysine residues, minimizing side reactions and improving overall yield. This advancement is particularly relevant for the production of therapeutic peptides, where purity and yield are critical factors. The study also noted the compound's compatibility with standard SPPS protocols, making it a practical choice for large-scale peptide manufacturing.

Beyond its synthetic applications, 2-propylpentanoic anhydride has also been explored in drug delivery systems. A 2023 research article in Molecular Pharmaceutics described its incorporation into polymeric nanoparticles designed for targeted drug release. The anhydride's hydrophobic nature contributed to the stability of the nanoparticles, while its hydrolytic degradation under physiological conditions facilitated controlled drug release. In vitro studies demonstrated enhanced cellular uptake and reduced off-target effects, suggesting promising applications in cancer therapy. These developments underscore the compound's multifaceted utility in pharmaceutical technology.

Despite these advancements, challenges remain in the widespread adoption of 2-propylpentanoic anhydride. A 2024 review in Chemical Reviews highlighted the need for further studies on its metabolic fate and potential toxicity profiles. While initial results are promising, comprehensive toxicological assessments are essential to ensure its safety in clinical applications. Additionally, scalability and cost-effectiveness of its synthesis require optimization to meet industrial demands. Future research directions may include exploring its use in combination therapies and investigating its interactions with biological macromolecules.

In conclusion, 2-propylpentanoic anhydride (CAS: 51660-44-7) represents a valuable chemical tool with diverse applications in pharmaceutical research. Its role in drug modification, peptide synthesis, and delivery systems demonstrates its versatility and potential for innovation. As research continues to uncover new applications and address existing limitations, this compound is poised to make significant contributions to the development of next-generation therapeutics. The ongoing studies underscore the importance of fundamental chemical research in driving pharmaceutical innovation and improving patient outcomes.